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Compound of Interest

Compound Name: Lead(ll) sulfide

Cat. No.: B075296

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lead(ll) sulfide
(PbS) in a variety of solvents. Understanding the solubility characteristics of this inorganic
compound is crucial for various applications, including in the development of novel materials
and for toxicological and environmental studies. This document presents quantitative solubility
data, detailed experimental protocols for solubility determination, and a visual representation of
the solubility pathways.

Quantitative Solubility Data for Lead(ll) Sulfide

Lead(ll) sulfide is notoriously insoluble in water and most common solvents.[1][2][3] Its
dissolution is typically achieved through chemical reactions, particularly with strong oxidizing
acids. The following table summarizes the available quantitative data on the solubility of PbS.
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Solubility Temperature
Solvent pH Notes
Value (°C)
Ksp: 9.04 x Extremely low
Water 25 Neutral -
10-29[4][5] solubility.
Ksp: 3.2 X
25 Neutral
10-%°[6][7]
0.00086 g/L (8.6
x 10~ g/L)[4][8] 20 Neutral
[9]
0.124 g/L[4][5] 20 Neutral
Molar Solubility:
Calculated from
9.5x 10715 25 Neutral
Ksp.
mol/L[10]
Dissolution
occurs via an
Nitric Acid - o oxidation-
Soluble[4][5][11] Not Specified Acidic ]
(HNOs) reduction
reaction.[12][13]
[14]
Soluble in hot,
concentrated HCI
due to the
Hydrochloric Acid  Sparingly soluble -~ o formation of
o Not Specified Acidic
(HCI) in dilute HCI[15] [PbCls]~ and
[PbCla]2~
complexes.[4]
[11][15]
Potassium N ]
) Insoluble[4][8][9] Not Specified Basic
Hydroxide (KOH)
Alcohol Insoluble[4][8][9] Not Specified N/A
Organic Solvents  Insoluble[1][16] Not Specified N/A
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Hydrogen
Peroxide (H202)

Reacts to form
PbSO4[17][18]
[19][20][21]

Not Specified

N/A

The product,
lead(ll) sulfate, is
also a

precipitate.[19]

EDTA

Insoluble[22]

Not Specified

N/A

EDTA s not
effective at
dissolving solid
PbS, though it
forms a stable
complex with
Pb2* ions.[22]
[23]

Solubility in Detalil

Aqueous Solubility

Lead(ll) sulfide is considered insoluble in water.[1][2][3] This is quantified by its very small
solubility product constant (Ksp), which is on the order of 10-28 to 10~2° at 25°C.[4][5][6][7][19]
The dissolution equilibrium in water is represented by:

PbS(s) = Pb2*(aq) + S2~(aq)

The low Ksp value indicates that the equilibrium lies far to the left, resulting in negligible

concentrations of lead(ll) and sulfide ions in solution.[24]

Acidic Solutions

While PbS is insoluble in water, it can be dissolved in certain acids through chemical reactions.

 Nitric Acid (HNOs): PbS readily dissolves in nitric acid.[4][5][11] This is not a simple
dissolution but a redox reaction where the sulfide ion (S27) is oxidized to elemental sulfur or

sulfate, and the nitrate ion is reduced. The reaction with dilute nitric acid can be represented

as:

3PbS(s) + 8HNOs(aq) — 3Pb(NO3)2(aq) + 3S(s) + 2NO(g) + 4H20(1)[13]
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e Hydrochloric Acid (HCI): The solubility in HCI is dependent on concentration and
temperature. In dilute HCI, PbS is not significantly soluble.[15] However, in hot and
concentrated HCI (e.g., 8 M), it dissolves due to the formation of soluble anionic
chlorocomplexes, such as [PbCl3]~ and [PbCls]?2~.[4][15] This process can be complicated by
the initial formation of lead(ll) chloride (PbCl2), a white precipitate, which then redissolves in
excess hot HCIL.[19] The dissolution rate is first order with respect to the hydrogen ion activity
in HCL.[25]

Basic and Other Solutions

o Bases: PbS is insoluble in alkaline solutions such as potassium hydroxide.[4][8][9] In
solutions with a high pH, the formation of less soluble lead(ll) hydroxide compounds can
further decrease its solubility.[24]

» Organic Solvents: Lead(ll) sulfide is generally reported as insoluble in organic solvents.[1]
[16]

o Complexing Agents (EDTA): Ethylenediaminetetraacetic acid (EDTA) is known to form a very
stable complex with aqueous lead(ll) ions. However, studies have shown that EDTA is not
effective in dissolving solid lead(ll) sulfide.[22]

» Oxidizing Agents (H202): Hydrogen peroxide reacts with lead(ll) sulfide in an oxidation
reaction. This process converts the black PbS into white lead(ll) sulfate (PbSOa4), which is
also a precipitate.[17][18][19] The balanced equation for this reaction is:

PbS(s) + 4H202(aq) — PbSOa(s) + 4H20(N[18][20][21]

Experimental Protocol: Determination of Solubility
by Conductometry

For sparingly soluble salts like PbS, conductometry is a suitable method for determining
solubility due to the low ion concentration in a saturated solution.

Objective: To determine the solubility and solubility product (Ksp) of Lead(ll) Sulfide in water.

Principle: The conductivity of a solution is proportional to the concentration of ions. For a
saturated solution of a sparingly soluble salt, the concentration of ions is low, and the
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equivalent conductance of the solution can be considered to be at infinite dilution (A°). By
measuring the specific conductance of the saturated solution, the solubility can be calculated.

Materials and Equipment:

e High-purity Lead(ll) Sulfide powder

e Deionized water

o Conductivity meter and conductivity cell
e Thermostatic water bath

e Magnetic stirrer and stir bars

e Volumetric flasks and beakers

« Filtration apparatus (e.g., syringe filters)
Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of PbS powder to a beaker containing a known volume of
deionized water. The excess solid ensures that the solution becomes saturated.

o Place the beaker in a thermostatic water bath set to a constant temperature (e.g., 25°C).

o Stir the solution vigorously using a magnetic stirrer for an extended period (e.g., 1-2 hours)
to ensure equilibrium is reached.

o Conductivity Measurement:
o Calibrate the conductivity meter using standard KCI solutions.

o Measure the specific conductance of the deionized water used (k_water). This will serve
as the blank.
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o Allow the PbS solid to settle. Carefully filter the saturated solution to remove any
suspended particles.

o Measure the specific conductance of the clear, saturated PbS solution (k_solution).

o Calculations:
o Calculate the specific conductance of PbS (k_PbS): k_PbS = k_solution - k_water

o Determine the equivalent conductance at infinite dilution (A°_PbS): This is calculated
using Kohlrausch's law of independent migration of ions. The values for the ionic
conductances of Pb2* and S2- at the experimental temperature are required from
literature. A°_PbS = A°(Pb2*) + A°(S27)

o Calculate the Molar Solubility (S): The molar solubility (in mol/L) is calculated using the
formula: S = (1000 * k_PbS) / A°_PbS

o Calculate the Solubility Product (Ksp): For PbS, the dissociation is PbS = Pb2+ + S2-,
Therefore: Ksp = [Pb2+][S27] = (S)(S) = S2

Visualization of Solubility Pathways

The following diagram illustrates the behavior of lead(ll) sulfide when exposed to different
types of solvents and reagents.
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Solubility Pathways for Lead(ll) Sulfide (PbS)
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Click to download full resolution via product page

Solubility pathways of Lead(ll) Sulfide in various solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075296#solubility-of-lead-ii-sulfide-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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